5-Methyl-6-(2-methylpyrrolidin-1-yl)nicotinic acid

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 5-methyl-6-(2-methylpyrrolidin-1-yl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H16N2O2/c1-8-6-10(12(15)16)7-13-11(8)14-5-3-4-9(14)2/h6-7,9H,3-5H2,1-2H3,(H,15,16)
• InChI Key: FOUZXXROZFEWGO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN1C2=NC=C(C=C2C)C(=O)O

Description

5-Methyl-6-(2-methylpyrrolidin-1-yl)nicotinic acid is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-methyl-6-(2-methylpyrrolidin-1-yl)nicotinonitrile obtained in step 1 (591 mg; 2.94 mmol) in water (15 mL) and KOH (823 mg; 14.68 mmol) was heated at reflux for 16 hours. Reaction mixture was basified to pH 6 and extracted with EtOAc to give the title compound as a white solid. 1H NMR (DMSO-d6) δ 12.43 (s, 1H), 8.48 (d, J=2.2 Hz, 1H), 7.74-7.73 (m, 1H), 4.41-4.32 (m, 1H), 3.81-3.73 (m, 1H), 3.49-3.42 (m, 1H), 2.29 (s, 3H), 2.10-2.04 (m, 1H), 1.94-1.88 (m, 1H), 1.74-1.68 (m, 1H), 1.59-1.52 (m, 1H), 1.25 (d, J=6 Hz, 3H). HPLC (Method A) Rt 1.45 min (Purity: 99.8%). LC/MS (Method B): 221.2 (M+H)+.